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Cat. No.: B4844771 Get Quote

The responsible disposal of laboratory chemicals is paramount for ensuring personnel safety

and environmental protection. This guide outlines the essential procedures for the proper

disposal of chemical substances, with a specific focus on "CSC-6." It is critical to note that

"CSC-6" can refer to different chemical products. Therefore, the first and most crucial step is to

identify the specific formulation by consulting the Safety Data Sheet (SDS) provided by the

manufacturer.

Immediate Safety and Logistical Information: The
Four-Step Disposal Protocol
Before handling any chemical waste, ensure you are wearing appropriate Personal Protective

Equipment (PPE), including safety goggles, gloves, and a lab coat. The following four steps

provide a general framework for proper chemical disposal.

Identify the Chemical and Consult the SDS: The Safety Data Sheet is the primary source of

information regarding a chemical's hazards, handling, storage, and disposal.[1] It provides

specific instructions that are essential for safe disposal.

Evaluate the Hazards: The SDS will detail the specific hazards associated with the chemical,

such as corrosivity, ignitability, reactivity, or toxicity. This information determines the

appropriate disposal pathway. For instance, a substance classified as hazardous should not

be mixed with other waste unless specified.

Segregate the Waste: Do not mix different types of chemical waste. Keep organic, aqueous,

and solid waste in separate, clearly labeled containers.[2] Waste containers should be stored
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in a designated satellite accumulation area, such as a fume hood, until they are collected.[3]

[4]

Follow Institutional and Local Regulations: All chemical waste must be disposed of in

accordance with institutional, local, and federal regulations.[5][6] Your institution's

Environmental Health & Safety (EHS) department provides specific guidelines and services

for waste pickup and disposal.[3][4] Always follow your institution's protocols.[4]

Case Study: Disposal of "CCS-6" Multi-Element
Solution Standard
To illustrate the disposal process, this section details the procedures for a specific product often

abbreviated as "CCS-6," which is a multi-element solution standard in dilute nitric acid.[7]

Experimental Protocol: Disposal of CCS-6

The disposal of CCS-6 must be handled with care due to its corrosive nature and the presence

of heavy metals.

Methodology:

Do Not Dispose Down the Drain: Due to the presence of heavy metals and its corrosive

nature, CCS-6 must not be poured down the sink. This can damage plumbing and

contaminate waterways.[8]

Collect in a Designated Waste Container: Collect all waste CCS-6 solution in a designated,

properly labeled hazardous waste container. The container should be made of a material

compatible with nitric acid and heavy metals.

Label the Waste Container: The container must be clearly labeled with a hazardous waste

tag.[3] The label should include the words "Hazardous Waste," the full chemical names of the

constituents (Nitric Acid and the specific metals), and their approximate concentrations.[3][4]

[7]

Store Safely: Keep the waste container closed and stored in a designated satellite

accumulation area, typically within a fume hood, to await pickup by your institution's EHS

department.[3][4]
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Arrange for Pickup: When the container is nearly full (typically 3/4 full), arrange for its

collection by EHS for proper disposal at an approved waste handling site.[4][5]

Data Presentation: Composition and Hazards of CCS-6

The following table summarizes the key hazardous components and properties of the CCS-6

multi-element solution standard as described in its Safety Data Sheet.[7]

Component Concentration Key Hazards

Nitric Acid ~7%
Corrosive, Irritating to eyes,

nose, throat, and lungs

Mercury <0.1% Toxic

Various Metals (Cd, Cr, Co,

Cu, Fe, Pb, Mn, Ni, Ag, Tl, V,

Zn)

100 µg/mL each
Harmful if swallowed,

Environmental Hazard

Visualization of Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of any

laboratory chemical.
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Figure 1. General workflow for the proper disposal of laboratory chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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